6-fluoro-1-methyl-7-(4-phenylpiperazin-1-yl)-3-(m-tolylsulfonyl)quinolin-4(1H)-one

• IUPAC Name: 6-fluoro-1-methyl-3-(3-methylphenyl)sulfonyl-7-(4-phenylpiperazin-1-yl)quinolin-4-one
• InChI: InChI=1S/C27H26FN3O3S/c1-19-7-6-10-21(15-19)35(33,34)26-18-29(2)24-17-25(23(28)16-22(24)27(26)32)31-13-11-30(12-14-31)20-8-4-3-5-9-20/h3-10,15-18H,11-14H2,1-2H3
• InChI Key: KMMIKZMEWFRSKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)C2=CN(C3=CC(=C(C=C3C2=O)F)N4CCN(CC4)C5=CC=CC=C5)C
• Molecular Formula: C27H26FN3O3S
• Molecular Weight: 491.6 g/mol

Description

6-fluoro-1-methyl-7-(4-phenylpiperazin-1-yl)-3-(m-tolylsulfonyl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C27H26FN3O3S and its molecular weight is 491.58. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Properties and Therapeutic Potential

Quinolones, including fluoroquinolones, are notable for their potent antibacterial activities against both Gram-positive and Gram-negative bacteria. Studies have explored various quinolone derivatives for enhanced activity and reduced resistance profiles. For example, research on new quinolone derivatives has highlighted significant antibacterial potency, suggesting a continuous search for compounds with improved efficacy and safety profiles (Kuramoto et al., 2003).

Synthesis and Chemical Structure Analysis

The synthesis of quinolone derivatives often involves innovative approaches to introduce various substituents, aiming to enhance antibacterial activity or to study their structure-activity relationships (SAR). For instance, some studies have detailed short and efficient syntheses of quinolone derivatives, highlighting the importance of molecular structure in determining the compounds' antibacterial potency and specificity (Chu & Claiborne, 1987).

Structure-Activity Relationships (SAR)

Investigations into the SAR of quinolone derivatives are crucial for understanding how different modifications affect their antibacterial activity and pharmacokinetic properties. Research in this area can lead to the development of new drugs with improved efficacy and safety profiles. For example, studies have demonstrated that specific substitutions on the quinolone core can significantly impact antibacterial activity, providing insights into the design of more effective antimicrobial agents (Ziegler et al., 1990).